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Compound of Interest

Compound Name: Glyphosate-13C2,15N

Cat. No.: B564288 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the isotopic purity and stability of

Glyphosate-13C2,15N, a critical internal standard for the quantitative analysis of glyphosate

residues. This document outlines the specifications for isotopic and chemical purity, details the

experimental protocols for their determination, and discusses the stability of the compound

under various conditions.

Isotopic and Chemical Purity
Glyphosate-13C2,15N is synthesized to contain two stable isotopes, Carbon-13 (¹³C) and

Nitrogen-15 (¹⁵N), at specific positions within the molecule. This isotopic labeling allows for its

use as an internal standard in mass spectrometry-based analytical methods, providing accurate

quantification by correcting for matrix effects and variations in instrument response. The utility

of this labeled standard is fundamentally dependent on its isotopic enrichment and chemical

purity.

Data Presentation
The following tables summarize the typical quantitative data for the purity of commercially

available Glyphosate-13C2,15N.

Table 1: Isotopic Purity Specifications
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Parameter Specification

Isotopic Enrichment ≥ 98 atom %

¹³C Enrichment Typically ≥ 99%

¹⁵N Enrichment Typically ≥ 98%

Table 2: Chemical Purity Specifications

Parameter Specification Method of Analysis

Chemical Purity ≥ 95% (CP) Quantitative NMR (qNMR)

Appearance White to Off-White Solid Visual Inspection

Experimental Protocols
Accurate determination of isotopic and chemical purity is essential for the validation of

Glyphosate-13C2,15N as an analytical standard. The following sections detail the

methodologies for these key experiments.

Determination of Isotopic Purity by Mass Spectrometry
Objective: To determine the isotopic enrichment of ¹³C and ¹⁵N in Glyphosate-13C2,15N.

Methodology: High-resolution mass spectrometry (HRMS) is employed to resolve the

isotopologues of glyphosate and accurately determine their relative abundances.

Instrumentation:

A high-resolution mass spectrometer (e.g., Orbitrap or FT-ICR) capable of resolving power >

100,000.

Electrospray ionization (ESI) source.

Procedure:
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Sample Preparation: Prepare a dilute solution of Glyphosate-13C2,15N in a suitable solvent

(e.g., water or methanol) at a concentration of approximately 1 µg/mL.

Instrument Calibration: Calibrate the mass spectrometer using a standard calibration mixture

to ensure high mass accuracy.

Direct Infusion: Infuse the sample solution directly into the ESI source at a constant flow rate.

Data Acquisition: Acquire mass spectra in the appropriate mass range to include the

unlabeled glyphosate (M), the singly labeled species (M+1, M+2), and the doubly labeled

species (M+3).

Data Analysis:

Identify the monoisotopic peak of the unlabeled glyphosate and the peaks corresponding

to the ¹³C₂ and ¹⁵N labeled species.

Calculate the isotopic distribution by measuring the area of each peak.

Correct for the natural abundance of ¹³C and ¹⁵N in the unlabeled portion of the molecule

to determine the true isotopic enrichment.

Diagram of Isotopic Purity Determination Workflow:

Workflow for Isotopic Purity Determination
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Caption: Workflow for Isotopic Purity Determination by HRMS.
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Determination of Chemical Purity by Quantitative NMR
(qNMR)
Objective: To determine the chemical purity of the Glyphosate-13C2,15N solid material.

Methodology: Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy is a primary

ratio method for determining the purity of organic compounds without the need for a specific

reference standard of the analyte.

Instrumentation:

A high-field NMR spectrometer (e.g., 400 MHz or higher).

A calibrated internal standard of known purity (e.g., maleic acid).

Procedure:

Sample Preparation:

Accurately weigh a known amount of Glyphosate-13C2,15N and the internal standard

into a vial.

Dissolve the mixture in a known volume of a suitable deuterated solvent (e.g., D₂O).

Transfer the solution to an NMR tube.

NMR Data Acquisition:

Acquire a ¹H NMR spectrum with parameters optimized for quantitative analysis, ensuring

a sufficient relaxation delay (D1) to allow for complete relaxation of all relevant protons.

Use a 90° pulse angle.

Data Processing:

Process the spectrum with appropriate phasing and baseline correction.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b564288?utm_src=pdf-body
https://www.benchchem.com/product/b564288?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Integrate a well-resolved signal from Glyphosate-13C2,15N and a signal from the internal

standard.

Purity Calculation:

Calculate the purity of the Glyphosate-13C2,15N using the following formula:

Purity (%) = (I_sample / N_sample) * (N_IS / I_IS) * (MW_sample / m_sample) * (m_IS /

MW_IS) * P_IS * 100

Where:

I = Integral value

N = Number of protons for the integrated signal

MW = Molecular weight

m = mass

P = Purity of the internal standard

subscripts "sample" and "IS" refer to Glyphosate-13C2,15N and the internal standard,

respectively.

Diagram of Chemical Purity Determination Workflow:

Workflow for Chemical Purity Determination
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Caption: Workflow for Chemical Purity Determination by qNMR.
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Stability of Glyphosate-13C2,15N
The stability of the labeled standard is crucial for ensuring the accuracy and reproducibility of

analytical measurements over time. Stability studies are performed to establish recommended

storage conditions and shelf life.

Long-Term and Accelerated Stability
Objective: To evaluate the stability of Glyphosate-13C2,15N under recommended long-term

storage conditions and accelerated (stress) conditions.

Methodology:

Long-Term Stability: Store aliquots of the solid material and solutions at the recommended

storage temperature (e.g., -20°C or 4°C). Analyze the purity at specified time intervals (e.g.,

0, 3, 6, 9, 12, 18, 24 months).

Accelerated Stability: Store aliquots at elevated temperatures (e.g., 40°C) and humidity (e.g.,

75% RH) for a shorter duration (e.g., 6 months). Analyze at intermediate time points.

Analysis: The chemical purity is monitored using a stability-indicating method, typically HPLC-

UV or LC-MS, to detect any degradation products.

Table 3: Recommended Storage and Stability

Form Storage Condition Stability

Solid -20°C, protected from light ≥ 1 year

Solution in Water
-20°C or 4°C, protected from

light
At least 6 months

Hydrolysis as a Function of pH
Objective: To determine the rate of hydrolysis of Glyphosate-13C2,15N in aqueous solutions at

different pH values.

Methodology:
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Prepare buffered aqueous solutions of Glyphosate-13C2,15N at various pH levels (e.g., pH

4, 7, and 9).

Store the solutions at a constant temperature.

Analyze the concentration of Glyphosate-13C2,15N at regular intervals using a suitable

analytical method (e.g., LC-MS).

Determine the degradation rate constant and half-life at each pH.

Results: Glyphosate is generally stable to hydrolysis at neutral and acidic pH. However, under

strongly alkaline conditions (pH > 9), the rate of hydrolysis can increase.[1][2][3]

Photostability
Objective: To assess the stability of Glyphosate-13C2,15N upon exposure to light.

Methodology:

Expose solid material and solutions of Glyphosate-13C2,15N to a controlled light source

that mimics sunlight (e.g., a xenon lamp).

Include a dark control to differentiate between light-induced and thermal degradation.

Analyze the samples for degradation at specified time points.

Results: Glyphosate can undergo photodegradation in aqueous solutions, particularly in the

presence of photosensitizers.[4][5][6][7] Therefore, it is recommended to store solutions of

Glyphosate-13C2,15N protected from light.

Diagram of Stability Testing Logic:
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Logical Flow for Stability Assessment
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Caption: Logical Flow for Stability Assessment of Glyphosate-13C2,15N.

Conclusion
The isotopic and chemical purity of Glyphosate-13C2,15N are critical parameters that must be

rigorously controlled and verified to ensure its suitability as an internal standard for quantitative

analysis. The methodologies outlined in this guide provide a framework for the accurate

determination of these parameters. Furthermore, understanding the stability of Glyphosate-
13C2,15N under various storage and environmental conditions is essential for maintaining its

integrity and ensuring the reliability of analytical data. Proper storage, including protection from

light and strongly alkaline conditions, is paramount for preserving the long-term stability of this

important analytical standard.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b564288?utm_src=pdf-body-img
https://www.benchchem.com/product/b564288?utm_src=pdf-body
https://www.benchchem.com/product/b564288?utm_src=pdf-body
https://www.benchchem.com/product/b564288?utm_src=pdf-body
https://www.benchchem.com/product/b564288?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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